7-[2-Oxo-5-(3-oxo-4-phenylpent-1-EN-1-YL)cyclopentyl]hept-5-enoic acid

• CAS No.: 62111-04-0
• Molecular Formula: C23H28O4
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 7-[2-oxo-5-(3-oxo-4-phenylpent-1-enyl)cyclopentyl]hept-5-enoic acid
• InChI: InChI=1S/C23H28O4/c1-17(18-9-5-4-6-10-18)21(24)15-13-19-14-16-22(25)20(19)11-7-2-3-8-12-23(26)27/h2,4-7,9-10,13,15,17,19-20H,3,8,11-12,14,16H2,1H3,(H,26,27)
• InChI Key: SUQGDSJBSSMPJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)C(=O)C=CC2CCC(=O)C2CC=CCCCC(=O)O

Description

7-[2-Oxo-5-(3-oxo-4-phenylpent-1-en-1-yl)cyclopentyl]hept-5-enoic acid is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[2-Oxo-5-(3-oxo-4-phenylpent-1-en-1-yl)cyclopentyl]hept-5-enoic acid involves multiple steps, including the formation of cyclopentyl and heptenoic acid moieties. The reaction conditions typically require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of automated reactors and continuous flow systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

7-[2-Oxo-5-(3-oxo-4-phenylpent-1-en-1-yl)cyclopentyl]hept-5-enoic acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Nucleophiles: Halides, amines

Electrophiles: Alkyl halides, acyl chlorides

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

7-[2-Oxo-5-(3-oxo-4-phenylpent-1-en-1-yl)cyclopentyl]hept-5-enoic acid has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 7-[2-Oxo-5-(3-oxo-4-phenylpent-1-en-1-yl)cyclopentyl]hept-5-enoic acid involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• 2-oxo-4-(3-oxo-5-phenylpent-1-en-1-yl)-hexahydro-2H-cyclopenta[b]furan-5-yl [1,1’-biphenyl]-4-carboxylate
• [1,1′-Biphenyl]-4-carboxylic acid, hexahydro-2-oxo-4-(3-oxo-5-phenyl-1-pentenyl)-2H-cyclopenta[b]furan-5-yl ester

Uniqueness

7-[2-Oxo-5-(3-oxo-4-phenylpent-1-en-1-yl)cyclopentyl]hept-5-enoic acid is unique due to its specific structural features, which confer distinct chemical and biological properties. These properties make it a valuable compound for various research and industrial applications.